3-methyl-N'-[(6-nitro-4H-1,3-benzodioxin-8-yl)methoxy]butanimidamide

• IUPAC Name: 3-methyl-N'-[(6-nitro-4H-1,3-benzodioxin-8-yl)methoxy]butanimidamide
• InChI: InChI=1S/C14H19N3O5/c1-9(2)3-13(15)16-22-7-11-5-12(17(18)19)4-10-6-20-8-21-14(10)11/h4-5,9H,3,6-8H2,1-2H3,(H2,15,16)
• InChI Key: DBRXTHLGIYZCQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=NOCC1=CC(=CC2=C1OCOC2)[N+](=O)[O-])N
• Isomeric SMILES: CC(C)C/C(=N/OCC1=CC(=CC2=C1OCOC2)[N+](=O)[O-])/N
• Molecular Formula: C14H19N3O5
• Molecular Weight: 309.32 g/mol

Description

3-methyl-N'-[(6-nitro-4H-1,3-benzodioxin-8-yl)methoxy]butanimidamide is a compound that has been used in scientific research due to its potential therapeutic applications. This compound is also known as NBMD and belongs to the class of benzodioxole derivatives. The aim of

Mechanism of Action

The mechanism of action of 3-methyl-N'-[(6-nitro-4H-1,3-benzodioxin-8-yl)methoxy]butanimidamide is not fully understood. However, studies have shown that NBMD exerts its anti-cancer activity by inducing apoptosis (cell death) in cancer cells. NBMD also inhibits the activity of enzymes that are involved in cancer cell proliferation.
Biochemical and Physiological Effects
Studies have shown that 3-methyl-N'-[(6-nitro-4H-1,3-benzodioxin-8-yl)methoxy]butanimidamide exhibits low toxicity and has minimal side effects. However, further studies are still required to determine the long-term effects of NBMD on biochemical and physiological systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-methyl-N'-[(6-nitro-4H-1,3-benzodioxin-8-yl)methoxy]butanimidamide in lab experiments is its potential therapeutic applications. Additionally, NBMD exhibits low toxicity and has minimal side effects. However, one of the limitations of using NBMD is its limited availability and high cost.

Future Directions

For the use of NBMD in scientific research include investigating its potential therapeutic applications for other diseases and developing more efficient synthesis methods.

Synthesis Methods

The synthesis of 3-methyl-N'-[(6-nitro-4H-1,3-benzodioxin-8-yl)methoxy]butanimidamide involves the reaction between 6-nitro-4H-1,3-benzodioxole and 3-methylbutan-1-amine in the presence of a solvent such as acetonitrile. The reaction is carried out under reflux conditions for several hours until the desired product is obtained. The purity of the product can be determined using various analytical techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

3-methyl-N'-[(6-nitro-4H-1,3-benzodioxin-8-yl)methoxy]butanimidamide has been used in various scientific research applications. One of the primary applications is as a potential therapeutic agent for the treatment of cancer. Studies have shown that NBMD exhibits anti-cancer activity by inhibiting the growth and proliferation of cancer cells. Additionally, NBMD has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.